Cas no 949973-10-8 (5-chloro-2-(methylsulfanyl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}pyrimidine-4-carboxamide)

• Product Name: 5-chloro-2-(methylsulfanyl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}pyrimidine-4-carboxamide
• CAS No: 949973-10-8
• MF: C₁₆H₁₅ClN₆OS
• MW: 374.847899675369
• CID: 5851454
• PubChem ID: 17536544
• Update Time: 2025-05-24

5-chloro-2-(methylsulfanyl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z278135656
• EN300-26608315
• AKOS034028417
• 5-chloro-2-(methylsulfanyl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}pyrimidine-4-carboxamide
• 949973-10-8

• Inchi： 1S/C16H15ClN6OS/c1-10(11-3-5-12(6-4-11)23-9-18-8-20-23)21-15(24)14-13(17)7-19-16(22-14)25-2/h3-10H,1-2H3,(H,21,24)
• InChI Key： PSFYTJHYQXMTKP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC(C)C1C=CC(=CC=1)N1C=NC=N1)=O)SC

Computed Properties

• Exact Mass: 374.0716580g/mol
• Monoisotopic Mass: 374.0716580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-chloro-2-(methylsulfanyl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}pyrimidine-4-carboxamide

5-Chloro-2-(Methylsulfanyl)-N-{1-[4-(1H-1,2,4-Triazol-1-Yl)Phenyl]Ethyl}Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 949973-10-8, known as 5-chloro-2-(methylsulfanyl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}pyrimidine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a pyrimidine ring system substituted with a chlorine atom at position 5, a methylsulfanyl group at position 2, and a triazole-containing substituent at position 4. The presence of these functional groups suggests that this compound may exhibit unique chemical and biological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and development. Pyrimidines are known to play crucial roles in nucleic acid synthesis and are often used as scaffolds for designing bioactive molecules. The substitution pattern of this compound further enhances its potential for interaction with biological targets. For instance, the triazole group is a well-known motif in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-interactions, which are critical for molecular recognition and binding.

The methylsulfanyl group attached to the pyrimidine ring introduces additional electronic effects and may influence the compound's stability and solubility. Chlorine substitution at position 5 could also modulate the electronic environment of the molecule, potentially affecting its reactivity and pharmacokinetic properties. These features make 5-chloro-2-(methylsulfanyl)-N-{1-[4-(1H-1,2,4-triazol-1-Yl)Phenyl]Ethyl}Pyrimidine an interesting candidate for exploring its role in therapeutic applications.

From a synthetic perspective, the construction of this compound involves a series of multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis likely begins with the preparation of the pyrimidine core followed by sequential introduction of substituents at specific positions. The triazole group is typically introduced via click chemistry or other coupling reactions, which are efficient methods for forming stable heterocyclic structures.

In terms of biological activity, 5-chloro-N-{[4-(triazolyl)phenyl]ethyl}pyrimidine derivatives have shown promise in inhibiting various enzymes and receptors associated with diseases such as cancer and inflammation. For example, recent research has demonstrated that similar compounds can modulate kinase activity or act as antagonists for certain G-protein coupled receptors (GPCRs). These findings suggest that this compound could be explored further as a lead molecule for drug development.

Moreover, the presence of sulfur-containing groups like methylsulfanyl may contribute to the compound's antioxidant properties or its ability to scavenge free radicals. This aspect is particularly relevant in the context of oxidative stress-related diseases where sulfur-containing compounds have shown therapeutic potential.

From an agricultural perspective, compounds with similar structures have been investigated for their potential as pesticides or herbicides. The combination of pyrimidine and triazole moieties could enhance the compound's stability under environmental conditions while maintaining its bioactivity against target organisms.

In conclusion, 5-chloro-N-{[4-(triazolyl)phenylethyl]}pyrimidine represents a fascinating example of how structural diversity can be harnessed to design molecules with multifaceted applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for advancing both medicinal and agricultural sciences.